Cas no 898790-45-9 (3'-Cyano-3-(3-methylphenyl)propiophenone)

• Product Name: 3'-Cyano-3-(3-methylphenyl)propiophenone
• CAS No: 898790-45-9
• MF: C₁₇H₁₅NO
• MW: 249.307104349136
• MDL: MFCD03843021
• CID: 880110
• PubChem ID: 24725669
• Update Time: 2025-06-11

3'-Cyano-3-(3-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-[3-(3-methylphenyl)propanoyl]benzonitrile
• 3'-CYANO-3-(3-METHYLPHENYL)PROPIOPHENONE
• MFCD03843021
• 898790-45-9
• DTXSID80644062
• AKOS016021033
• 3'-Cyano-3-(3-methylphenyl)propiophenone

• MDL： MFCD03843021
• Inchi： 1S/C17H15NO/c1-13-4-2-5-14(10-13)8-9-17(19)16-7-3-6-15(11-16)12-18/h2-7,10-11H,8-9H2,1H3
• InChI Key： RVRHWAFNFUTJMY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)CCC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 249.11500
• Monoisotopic Mass: 249.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.68218

Additional information on 3'-Cyano-3-(3-methylphenyl)propiophenone

Introduction to 3'-Cyano-3-(3-methylphenyl)propiophenone (CAS No. 898790-45-9)

3'-Cyano-3-(3-methylphenyl)propiophenone, identified by the Chemical Abstracts Service Number (CAS No.) 898790-45-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and synthetic chemistry. This compound belongs to the class of propiophenones, which are known for their versatile applications in the synthesis of various bioactive molecules. The structural features of 3'-Cyano-3-(3-methylphenyl)propiophenone, particularly the presence of a cyano group and a methylphenyl substituent, make it a valuable intermediate in the development of novel therapeutic agents.

The cyano group introduces a polar character to the molecule, enhancing its reactivity in nucleophilic addition reactions, while the methylphenyl moiety contributes to steric and electronic effects that can influence the overall pharmacokinetic properties of derivatives. These characteristics have positioned 3'-Cyano-3-(3-methylphenyl)propiophenone as a key building block in medicinal chemistry, particularly in the design of small-molecule inhibitors and agonists.

In recent years, there has been growing interest in leveraging computational and experimental techniques to optimize the synthesis and applications of propiophenone derivatives. Advanced computational methods, such as density functional theory (DFT) and molecular dynamics simulations, have been employed to predict the reactivity and stability of compounds like 3'-Cyano-3-(3-methylphenyl)propiophenone. These studies have not only provided insights into the mechanistic pathways but also have facilitated the design of more efficient synthetic routes.

One notable application of 3'-Cyano-3-(3-methylphenyl)propiophenone is in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The compound’s ability to serve as a precursor for biaryl structures has been particularly useful in developing molecules that target specific enzymatic pathways. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which play a pivotal role in cell signaling and proliferation.

Recent research has also highlighted the potential of 3'-Cyano-3-(3-methylphenyl)propiophenone in photodynamic therapy (PDT). The presence of electron-withdrawing groups like the cyano moiety can enhance the photosensitizing properties of molecules, making them more effective in generating reactive oxygen species that damage targeted cells. This application is particularly relevant in oncology, where localized delivery of photosensitizers can minimize side effects associated with systemic treatments.

The synthesis of 3'-Cyano-3-(3-methylphenyl)propiophenone typically involves multi-step organic transformations, starting from readily available aromatic precursors. Common methodologies include Friedel-Crafts acylation followed by cyanation and functional group modifications. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for pharmaceutical applications. Recent advances in catalytic systems have enabled greener and more efficient synthetic protocols, reducing waste and energy consumption.

In addition to its pharmaceutical relevance, 3'-Cyano-3-(3-methylphenyl)propiophenone has found utility in materials science. Its structural motifs can be incorporated into polymers and coatings to enhance thermal stability and mechanical properties. The cyano group’s ability to participate in hydrogen bonding also makes it a valuable component in designing materials with specific intermolecular interactions.

The regulatory landscape for compounds like 898790-45-9 is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), which ensure that all intermediates used in drug development meet stringent safety and quality standards. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee consistency and reliability across batches.

Future directions in the study of 3'-Cyano-3-(methylphenyl)propiophenone are likely to focus on expanding its applications through innovative synthetic strategies and exploring its potential in combination therapies. The integration of machine learning algorithms with traditional experimental methods promises to accelerate the discovery of novel derivatives with enhanced biological activity. As our understanding of molecular interactions evolves, compounds like 898790-45-9 will continue to play a pivotal role in advancing therapeutic interventions.